DXC2E2ID76
Catalog No.
S546281
CAS No.
212710-78-6
M.F
C17H12Cl2N6O4
M. Wt
435.2 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
212710-78-6
Product Name
DXC2E2ID76
IUPAC Name
6,7-dichloro-5-[3-(methoxymethyl)-5-(1-oxidopyridin-1-ium-3-yl)-1,2,4-triazol-4-yl]-1,4-dihydroquinoxaline-2,3-dione
Molecular Formula
C17H12Cl2N6O4
Molecular Weight
435.2 g/mol
InChI
InChI=1S/C17H12Cl2N6O4/c1-29-7-11-22-23-15(8-3-2-4-24(28)6-8)25(11)14-12(19)9(18)5-10-13(14)21-17(27)16(26)20-10/h2-6H,7H2,1H3,(H,20,26)(H,21,27)
InChI Key
IEMAQDHGZOPMNI-UHFFFAOYSA-N
SMILES
COCC1=NN=C(N1C2=C3C(=CC(=C2Cl)Cl)NC(=O)C(=O)N3)C4=C[N+](=CC=C4)[O-]
Solubility
Soluble in DMSO
Synonyms
UK-333747, UK 333747, UK333747
Canonical SMILES
COCC1=NN=C(N1C2=C3C(=CC(=C2Cl)Cl)NC(=O)C(=O)N3)C4=C[N+](=CC=C4)[O-]
Description
The exact mass of the compound (-)-6,7-Dichloro-5-(3-methoxymethyl-5-(1-oxidopyridin-3-yl)-4H-1,2,4-triazol-4-yl)-2,3(1H,4H)-quinoxalinedione is 434.0297 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
XLogP3
0.1
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
2
Exact Mass
434.0297083 g/mol
Monoisotopic Mass
434.0297083 g/mol
Heavy Atom Count
29
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
UNII
MR9087636G
DXC2E2ID76
DXC2E2ID76
Wikipedia
UK-333747
Dates
Modify: 2023-07-15
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